Cas no 66624-05-3 (Phenol, 5-(1,1-dimethylethyl)-2-(methylthio)-)

• Product name: Phenol, 5-(1,1-dimethylethyl)-2-(methylthio)-
• CAS No: 66624-05-3
• MF: C₁₁H₁₆OS
• MW: 196.309142112732
• CID: 396067
• PubChem ID: 20206387

Phenol, 5-(1,1-dimethylethyl)-2-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• Phenol, 5-(1,1-dimethylethyl)-2-(methylthio)-
• 5-tert-butyl-2-methylsulfanylphenol
• SCHEMBL10709819
• 5-TERT-BUTYL-2-(METHYLSULFANYL)PHENOL
• DTXSID10603561
• 66624-05-3
• MB37152
• 5-(tert-butyl)-2-(methylthio)phenol

• Inchi： InChI=1S/C11H16OS/c1-11(2,3)8-5-6-10(13-4)9(12)7-8/h5-7,12H,1-4H3
• InChI Key： QOJRXQWXRFZDEN-UHFFFAOYSA-N
• SMILES： CC(C)(C)C1=CC(=C(C=C1)SC)O

Computed Properties

• Exact Mass: 196.09228
• Monoisotopic Mass: 196.09218630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 45.5Ų

Experimental Properties

• PSA: 20.23